BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Copper(l) Cyanide-Lithium
Chloride Complex (CuCN-2LiCl)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CuCN.2LiCl

Cat. No.: B14141061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the copper(l) cyanide-lithium chloride
complex (CuCN-2LIiCl), a versatile and widely utilized reagent in organic synthesis. The
document outlines its key physicochemical properties, provides detailed experimental protocols
for its preparation and use, and illustrates its synthetic applications.

Core Properties of CuCN-2LICI

The copper(l) cyanide-lithium chloride complex is a highly valuable reagent, primarily employed
for the preparation of organocopper compounds. Its enhanced solubility in ethereal solvents,
such as tetrahydrofuran (THF), compared to copper(l) cyanide alone, makes it an
indispensable tool for a variety of carbon-carbon bond-forming reactions.

Quantitative Data Summary

The fundamental properties of CUCN-2LiCl are summarized in the table below for quick
reference.
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Property Value Citations
CAS Number 121340-53-2 [1]

Molecular Weight 174.35 g/mol [L12][31[41[5]16]
Linear Formula CuCN-2LiClI [11[3][4][6]

Typically a gray to green to
Appearance o ) ) [1]
brown liquid when in solution.

. ) ~0.99 g/mL at 25 °C (for a
Density (of solution) T [1][3][4][6]
solution in THF)

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful synthesis. The
following section provides a standard protocol for the preparation of a CuCN-2LiCl solution and
its subsequent use in a cross-coupling reaction.

Preparation of a 1.0 M CuCN-2LiCl Solution in THF

This protocol details the preparation of a stock solution of CUCN-2LiCl, which can be used in
various subsequent reactions.

Materials:

Copper(l) cyanide (CuCN)

Lithium chloride (LiCl)

Anhydrous tetrahydrofuran (THF)

Schlenk flask

Vacuum line

Heating mantle

Procedure:
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 In a Schlenk flask, combine copper(l) cyanide (CuCN, 7.17 g, 80 mmol) and lithium chloride
(LiCl, 6.77 g, 160 mmol).[7]

e Dry the mixture under vacuum at 140 °C for 5 hours.[7]

o After cooling the flask to room temperature under an inert atmosphere (e.g., argon), add 80
mL of dry THFE.[7]

 Stir the mixture until all the salts have completely dissolved to yield a 1.0 M solution of
CuCN-2LIiCL[7]

Application in Copper-Mediated Cross-Coupling
Reactions

CuCN:-2LiCl is frequently used to facilitate the cross-coupling of organometallic reagents with
organic halides. This example describes a general procedure for the cross-coupling of
functionalized arylmagnesium reagents with alkyl iodides.

Materials:

A solution of the functionalized arylmagnesium reagent

A solution of CuCN-2LiCl (e.g., the 1.0 M solution prepared above)

An alkyl iodide

Anhydrous THF
Procedure:

e To a solution of the functionalized arylmagnesium halide in THF, add a catalytic amount of
the CuCN-2LiCl solution (typically 20 mol %).[8]

e Add the primary alkyl iodide to the reaction mixture.[8]

e The reaction is typically stirred at a low temperature (e.g., -5 °C) for 20-24 hours.[8]
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» Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium
chloride (NH4CI) and the product is extracted with an organic solvent.[7]

Synthetic Pathway Visualization

The role of CuUCN-2LiCl in the formation of organocopper reagents and their subsequent
reactions can be visualized as a clear workflow.

Starting Materials

Organometallic Reagent CuCN-2LiCl Solution

Transmetalation

Transmetalation Reaction with Electrophile

Organocopper Reagent Electrophile

Coupled Product

Click to download full resolution via product page
Caption: Synthetic workflow using CuCN-2LiCl.

The above diagram illustrates the central role of CUCN-2LiCI in mediating the formation of a
highly reactive organocopper intermediate from a more common organometallic precursor,
such as an organozinc or Grignard reagent.[2][3][4] This intermediate then readily reacts with
an electrophile to form the desired carbon-carbon bond. This methodology is a cornerstone of
modern organic synthesis, enabling the construction of complex molecular architectures.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Copper(l) Cyanide-Lithium Chloride
Complex (CuCN-2LiCl)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14141061#cas-number-and-molecular-weight-of-
cucn-2licl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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